2-benzylidene-6-methyl-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Molecular Formula: C20H17NO
• Molecular Weight: 287.4g/mol
• IUPAC Name: (2Z)-2-benzylidene-6-methyl-4,9-dihydro-3H-carbazol-1-one
• InChI: InChI=1S/C20H17NO/c1-13-7-10-18-17(11-13)16-9-8-15(20(22)19(16)21-18)12-14-5-3-2-4-6-14/h2-7,10-12,21H,8-9H2,1H3/b15-12-
• InChI Key: BELRFZNMVLSEKG-QINSGFPZSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)NC3=C2CC/C(=C/C4=CC=CC=C4)/C3=O
• SMILES: CC1=CC2=C(C=C1)NC3=C2CCC(=CC4=CC=CC=C4)C3=O

Description

6-methyl-2-(phenylmethylene)-4,9-dihydro-3H-carbazol-1-one is a member of carbazoles.

Scientific Research Applications

Anti-Tumor Properties

• Synthesis of Heteroannulated Carbazoles for Anti-Tumor Use : Novel carbazole analogues displaying selective growth inhibition on the HeLa cancer cell line were synthesized. These compounds showed promising anti-tumor properties against HeLa cancer cell line, with their IC50 outranging the standard ellipticine (Vairavelu, Zeller, & Rajendra Prasad, 2014).

• Antitumor Activity and Structure Activity Relationships : The study synthesized novel hetero annulated carbazoles like isoxazolo-, pyrido-, and pyrimido carbazoles, which demonstrated significant in vitro anti-tumor activity, particularly against MCF-7 cell line. A specific compound, 2-amino-4-(3'-bromo-4'-methoxyphenyl)-8-chloro-11H-pyrimido[4,5-a]carbazole, was highlighted as a potential therapeutic drug against cancer cell proliferation (Murali, Sparkes, & Rajendra Prasad, 2017).

• Microwave-Assisted Synthesis of Carbazole Derivatives for Cancer Treatment : A series of 2,3,4,9-tetrahydro-1H-carbazole derivatives were synthesized and evaluated for their anticancer activity against the A-549 cell line. Among these, specific derivatives showed significant activity (Chaudhary & Praveen D Chaudhary, 2016).

Antibiofilm Inhibitors

• Antibiofilm Inhibitory Activity : Carbazolylideno cyanoacetamide derivatives were synthesized and screened for in vitro antibiofilm inhibitory activity against antibiotic-resistant pathogenic organisms. These compounds, especially 3a, demonstrated high prospective against E. coli biofilm (Sathiyachandran, Jayamanoharan, Nesterov, & JayarampillaiRajendra Prasad, 2019).

Anti-Inflammatory Activities

• Synthesis of Thiazolo[3,2-a]pyrimidine Derivatives : A series of 2-benzylidene-7-methyl-3-oxo-5-(substituted phenyl)-2,3-dihydro-5H-thiazolo[3,2-a]pyrimidine-6-carboxylic acid methyl esters were synthesized and tested for their anti-inflammatory activities. Certain compounds exhibited moderate anti-inflammatory activity (Tozkoparan, Ertan, Kelicen, & Demirdamar, 1999).

Synthesis of Chemically Significant Compounds

• Synthetic Utility in Creating Fused Carbazoles : The compound was used in the synthesis of various fused carbazoles, such as pyrano[2,3-a]carbazoles and pyrido[2,3-a]carbazoles. This study highlights its importance in creating chemically significant structures (Danish & Prasad, 2005).

• Electroluminescent Layer Applications : Low-molecular weight compounds derived from tetrahydro-1H-carbazol-1-one were synthesized for potential application in organic light-emitting devices. These compounds showed promising results in electroluminescent structures (Dobrikov, Dobrikov, & Aleksandrova, 2011).